Cas no 20958-13-8 (4,7-Benzofurandione, 3-methyl-)

• Product Name: 4,7-Benzofurandione, 3-methyl-
• CAS No: 20958-13-8
• MF: C₉H₆O₃
• MW: 162.142142772675
• CID: 910858
• PubChem ID: 12078641
• Update Time: 2025-04-19

4,7-Benzofurandione, 3-methyl- Chemical and Physical Properties

Names and Identifiers

• 4,7-Benzofurandione, 3-methyl-
• 3-methyl-1-benzofuran-4,7-dione
• 20958-13-8
• 4,7-benzofurandione,3-methyl-
• 3-Methylbenzofuran-4,7-dione
• 3-methyl-4,7-dioxobenzofuran
• CS-0492025

• Inchi： 1S/C9H6O3/c1-5-4-12-9-7(11)3-2-6(10)8(5)9/h2-4H,1H3
• InChI Key： YSGHGBPQKAQBID-UHFFFAOYSA-N
• SMILES： O1C=C(C)C2C(C=CC(C1=2)=O)=O

Computed Properties

• Exact Mass: 162.031694049g/mol
• Monoisotopic Mass: 162.031694049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 47.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones